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Compound of Interest

Compound Name: 1,1,2,2,3,3-Hexafluoropropane

CAS No.: 680-00-2

Cat. No.: B3428421

Get Quote

Application Note: Advanced Solvent Extraction Techniques Utilizing Hexafluoropropane (R-

236fa)

Executive Summary & Technical Disambiguation
In the context of pharmaceutical extraction, "Hexafluoropropane" refers to 1,1,1,3,3,3-

Hexafluoropropane (HFC-236fa), a liquified gas solvent used for the isolation of thermolabile

botanical drug substances (BDS) and natural products.[1][2] It is distinct from 1,1,1,3,3,3-

Hexafluoro-2-propanol (HFIP), a liquid solvent commonly used for peptide solubilization and

analysis.

This guide primarily details the Liquified Gas Extraction (LGE) protocol using R-236fa, a

technique valued for its non-flammability, low boiling point (-1.4°C), and ability to isolate volatile

terpenes and lipids without thermal degradation. A secondary section addresses HFIP for

analytical applications to ensure comprehensive coverage for drug development professionals.

Mechanism of Action: The R-236fa Advantage
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1,1,1,3,3,3-Hexafluoropropane (R-236fa) operates as a solvating agent in a subcritical liquid

state. Its efficacy in drug development stems from three thermodynamic properties:

Low Enthalpy of Vaporization: R-236fa boils at -1.4°C (at 1 atm). This allows for solvent

recovery at near-ambient temperatures, eliminating the need for thermal stress that

degrades heat-sensitive Active Pharmaceutical Ingredients (APIs) like cannabinoids,

flavonoids, and essential oils.

Tunable Selectivity: Unlike Supercritical CO₂ (which requires high pressure to solubilize

larger lipids) or Butane (which is highly non-polar and flammable), R-236fa offers a "soft"

polarity. It effectively solvates non-polar to moderately polar compounds while rejecting

highly polar impurities like chlorophyll and salts.

Safety Profile: R-236fa is non-flammable, classifying it as a safer alternative to hydrocarbon

extraction (Butane/Propane) in GMP environments, reducing the requirement for Class 1

Division 1 explosion-proof facilities.

Protocol A: Closed-Loop Liquified Gas Extraction
(R-236fa)
Objective: Isolation of broad-spectrum botanical extracts (e.g., terpenes, cannabinoids) from

dried biomass with >95% solvent recovery.

Equipment Requirements
Closed-Loop Extractor (CLE): Stainless steel system rated for >150 psi (though operating

pressures are typically 20–60 psi).

Solvent Tank: Chilled R-236fa supply.

Material Column: Spool with 5-micron sintered mesh filtration.

Collection Vessel: Jacketed vessel for evaporation.

Recovery Pump: Oil-less refrigerant recovery pump (CFC/HFC compatible).

Chiller/Heater: Circulators for temperature control (-20°C to 40°C).
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Step-by-Step Methodology
Step 1: Biomass Preparation

Grind: Mill plant material to a coarse consistency (2–4 mm particle size). Fine powder

causes channeling; whole material reduces yield.

Desiccation: Dry biomass to <10% moisture content. Water freezes at R-236fa operating

temps, blocking flow and reducing efficiency.

Step 2: System Evacuation

Assemble the CLE system.

Pull a vacuum (-29.9 inHg) on the entire system (material column and collection vessel) to

remove oxygen and moisture. Critical for preventing ice formation and oxidation of the

extract.

Step 3: Solvent Injection (Soak Phase)

Chill the Solvent Tank to -10°C.

Open the injection valve to flood the Material Column with liquid R-236fa.

Residence Time: Allow the solvent to soak the biomass for 10–20 minutes.

Note: Longer soaks increase yield but may co-extract unwanted waxes.

Step 4: Elution & Filtration

Open the dump valve to drain the solvent-extract mixture into the Collection Vessel.

Pass through an in-line Dewaxing Column (optional, chilled to -40°C) if lipid removal is

required immediately.

Step 5: Solvent Recovery (Distillation)

Heat the Collection Vessel jacket to 25°C (warm water bath).
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Simultaneously, chill the Solvent Tank (Recovery Tank) to -10°C.

Engage the Recovery Pump. R-236fa vaporizes from the extract (bp -1.4°C), passes through

the pump, condenses, and returns to the Solvent Tank.

Endpoint: Recovery is complete when the Collection Vessel pressure drops to -10 inHg.

Step 6: Purging & Collection

The resulting extract is a "concrete" or crude oil.

Transfer to a vacuum oven at 35°C for 24 hours to remove residual ppm levels of

fluorocarbon (ICH Q3C Class 3 solvent limit compliance).

Visualization: Closed-Loop Workflow
The following diagram illustrates the thermodynamic cycle of R-236fa extraction.
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Caption: Figure 1. Thermodynamic cycle of R-236fa Closed-Loop Extraction. Blue nodes

indicate cold zones; Yellow/Red indicate heat/pressure zones.
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Protocol B: Analytical Extraction using HFIP
(Secondary Application)
Note: If your application involves peptide analysis or dissolving stubborn aggregates, use

1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP).

Context: HFIP is a liquid (bp 58°C) used to extract peptides from biological matrices or to

solubilize β-amyloid aggregates.

Micro-Extraction Protocol:

Sample Prep: Add 100 µL of biological sample (plasma/tissue homogenate).

Addition: Add 400 µL of HFIP (Caution: Corrosive/Volatile).

Vortex: Mix vigorously for 30 seconds to disrupt protein binding.

Centrifuge: 10,000 x g for 5 minutes.

Separation: Collect supernatant.

Evaporation: Dry under nitrogen stream at 40°C (HFIP evaporates cleanly).

Reconstitution: Redissolve in Mobile Phase for LC-MS analysis.

Comparative Analysis: Solvent Selection Matrix
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Feature
R-236fa

(Hexafluoroprop

ane)

Supercritical

CO₂

Butane/Propan

e
HFIP (Liquid)

State @ STP Gas (bp -1.4°C) Gas Gas Liquid (bp 58°C)

Primary Use

Isolation of

Thermolabile

Oils

Selective

Extraction

High-Yield Resin

Extraction

Peptide/Polymer

Solvation

Pressure Low (20–50 psi)
High (1000–5000

psi)
Low (20–40 psi) Atmospheric

Flammability Non-Flammable Non-Flammable
Highly

Flammable
Non-Flammable

Selectivity
High (Terpenes >

Waxes)

Tunable

(Pressure

dependent)

Low (Extracts

everything)

Specific (H-bond

donor)

Capital Cost Medium Very High Low
Low (Reagent

cost High)

Safety & Environmental Compliance (E-E-A-T)
Global Warming Potential (GWP): R-236fa has a high GWP (~9,810).

Directive: Use is strictly regulated under the Kigali Amendment. It must be used in

hermetically sealed closed-loop systems with near-zero emission protocols. Venting to the

atmosphere is illegal in many jurisdictions.

Asphyxiation Hazard: R-236fa is heavier than air. Install oxygen sensors at floor level in the

extraction lab.

Cold Burns: The rapid expansion of gas can cause frostbite. Wear cryo-gloves and safety

goggles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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